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Compound of Interest

Compound Name: Cyclopentadecanone

Cat. No.: B167302

In the realm of fragrance chemistry, macrocyclic musks hold a significant position for their
unique olfactory properties and their role as foundational elements in perfumery. This guide
provides a detailed comparison of the odor profiles of two prominent macrocyclic ketones:
Cyclopentadecanone and Muscone. The following sections present a summary of their
olfactory characteristics, relevant quantitative data, and the experimental methodologies used
for their evaluation, aimed at researchers, scientists, and professionals in the fields of sensory
science and fragrance development.

Olfactory Profile Comparison

Cyclopentadecanone and Muscone, while both categorized as macrocyclic musks, exhibit
distinct odor profiles. Cyclopentadecanone is consistently described as possessing a clean,
musk-like scent with sweet and powdery undertones. It is often lauded for its efficacy as a
fixative, enhancing the longevity of other fragrance components.

Muscone, the primary odorant in natural deer musk, presents a more complex olfactory profile.
It is characterized by a soft, sweet, and intensely musky aroma, often imbued with a warm,
animalic tonality and powdery nuances. The naturally occurring (-)-enantiomer, (R)-3-
methylcyclopentadecanone, is noted for its powerful and diffusive scent.

Quantitative Olfactory Data

Direct, side-by-side quantitative comparisons of the odor profiles of Cyclopentadecanone and
Muscone are not readily available in the reviewed literature. However, data on the individual
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compounds have been reported. The following table summarizes available quantitative metrics.
It is important to note that these values are from different sources and may not be directly
comparable due to variations in experimental conditions.

Cyclopentadecano
Parameter (R)-Muscone Source(s)
nhe

Data not available in o
Odor Threshold ] ) 4.5 ng/L in air [1]
reviewed literature.

Substantivity on Data not available in
] ) 400 hours at 100% [2]

Blotter reviewed literature.

[No specific citation
found for

Primary Olfactory Cyclopentadecanone,

OR5AN1 OR5AN1 _

Receptor inferred from general
musk receptor
information]

o ) Soft, sweet, musky, [No single

Qualitative Musk-like, sweet, o ]

) warm animalic, comprehensive

Descriptors powdery

powdery source]

Experimental Protocols

The evaluation of the odor profiles of fragrance ingredients like Cyclopentadecanone and
Muscone relies on standardized sensory and analytical techniques.

Sensory Panel Evaluation

A sensory panel composed of trained assessors is essential for characterizing the odor profile,
intensity, and longevity of these compounds.

Objective: To determine and compare the olfactory characteristics of Cyclopentadecanone
and Muscone.

Materials:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/publication/51533096_Fragrance_material_review_on_cyclopentadecanone
https://www.researchgate.net/figure/A-typical-gas-chromatogram-of-the-Cyclopentadecanone_fig1_309203955
https://www.benchchem.com/product/b167302?utm_src=pdf-body
https://www.benchchem.com/product/b167302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e Cyclopentadecanone (high purity)

¢ Muscone (high purity, typically the (R)-enantiomer)

e Odorless solvent (e.g., diethyl phthalate or ethanol)

e Fragrance blotters (mouillettes)

o Odor-free evaluation booths with controlled temperature and humidity
Procedure:

o Panelist Selection and Training: A panel of 8-12 individuals is selected based on their
olfactory acuity and descriptive ability. Panelists undergo training to familiarize themselves
with a standardized lexicon of odor descriptors relevant to musk fragrances.

o Sample Preparation: Solutions of Cyclopentadecanone and Muscone are prepared at
various concentrations in the chosen solvent. For substantivity testing, a standard amount
(e.g., 0.1 mL of a 10% solution) is applied to the tip of a fragrance blotter.

» Odor Profile Evaluation: Panelists are presented with coded, randomized samples of each
compound on fragrance blotters. They are asked to describe the odor using the standardized
lexicon and to rate the intensity of each descriptor on a labeled magnitude scale (LMS) or a
numerical scale (e.g., 0-10).

o Substantivity (Tenacity) Evaluation: The odor intensity of the samples on the blotters is
evaluated by the panel at predetermined time intervals (e.g., 0, 1, 4, 8, 24, 48 hours, and
daily thereafter). The time at which the odor is no longer perceptible or falls below a
predetermined intensity level is recorded as the substantivity.

o Data Analysis: The collected data is statistically analyzed to determine the mean intensity
ratings for each descriptor and the average substantivity for each compound.

Gas Chromatography-Olfactometry (GC-O)

GC-0 is an analytical technique that combines the separation of volatile compounds by gas
chromatography with human sensory detection.
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Objective: To identify the odor-active regions of a sample containing Cyclopentadecanone or
Muscone and to characterize their specific scent contributions.

Instrumentation:
Gas chromatograph (GC) equipped with a high-resolution capillary column.
Mass spectrometer (MS) for chemical identification.

Olfactory detection port (ODP) where a trained assessor can sniff the effluent from the GC
column.

Humidified air supply to the ODP to prevent nasal dehydration.
Procedure:
Sample Injection: A diluted solution of the musk compound is injected into the GC.

Chromatographic Separation: The components of the sample are separated based on their
volatility and interaction with the column's stationary phase.

Effluent Splitting: The column effluent is split between the MS detector and the ODP.

Olfactory Detection: A trained assessor sniffs the effluent from the ODP and records the
retention time, duration, intensity, and qualitative description of any detected odors.

Mass Spectrometry Detection: Simultaneously, the MS detector records the mass spectra of
the eluting compounds, allowing for their identification.

Data Correlation: The olfactory data is correlated with the chromatographic and mass
spectral data to create an aromagram, which provides a visual representation of the odor-
active compounds in the sample.

Signaling Pathway and Experimental Workflow

The perception of musk odors is initiated by the binding of these molecules to specific olfactory
receptors in the nasal epithelium. The primary human receptor for macrocyclic musks like
Muscone is the olfactory receptor OR5ANL. The binding of the odorant to the receptor triggers
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a G-protein-mediated signaling cascade, leading to the generation of a neural signal that is
processed by the brain as a specific scent.

Experimental Workflow for Odor Profile Comparison
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Caption: Workflow for the comparative evaluation of odor profiles.
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Caption: Simplified signaling cascade for musk odor perception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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